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Compound of Interest

Compound Name: CESIUM SELENATE

Cat. No.: B1143492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of cesium selenate (Cs₂SeO₄),

detailing its chemical and physical properties, safety information, and potential biological

significance. This document is intended for researchers, scientists, and professionals in drug

development who require in-depth knowledge of this inorganic compound. While specific

experimental protocols and direct evidence of its involvement in signaling pathways are not

extensively documented in publicly available literature, this guide consolidates the existing data

on cesium selenate and the known biological effects of its constituent ions, cesium and

selenate, to provide a thorough understanding of its characteristics.

Chemical and Physical Properties
Cesium selenate is an inorganic salt with the chemical formula Cs₂SeO₄. It is a colorless,

crystalline solid that is soluble in water. Two CAS numbers are associated with cesium
selenate in various chemical databases: 10326-29-1 and 13454-73-4, with the former being

more consistently referenced for the well-defined compound.[1][2][3][4][5]

Table 1: Physical and Chemical Properties of Cesium Selenate
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Property Value Reference(s)

Chemical Formula Cs₂SeO₄ [3][4]

Molecular Weight 408.77 g/mol [6]

Appearance Colorless rhombic crystals [4]

CAS Number 10326-29-1 [1][2]

13454-73-4 [7][8]

Density 4.45 g/cm³ (at 20°C) [4]

Melting Point 985 °C [4]

Solubility in Water 245 g/100 g H₂O (at 12°C) [4]

Crystal Structure Orthorhombic [3]

Synthesis and Reactions
Synthesis of Cesium Selenate
Detailed experimental protocols for the synthesis of cesium selenate are not widely published.

However, the preparation of cesium selenate can be achieved through standard acid-base

neutralization reactions.

Method 1: Reaction of Cesium Carbonate with Selenic Acid[3]

This method involves the reaction of an aqueous solution of cesium carbonate with selenic

acid. The reaction proceeds with the evolution of carbon dioxide gas, yielding cesium selenate
and water.

Reaction: Cs₂CO₃ + H₂SeO₄ → Cs₂SeO₄ + H₂O + CO₂↑

Method 2: Neutralization of Cesium Hydroxide with Selenic Acid[3]

Alternatively, cesium selenate can be synthesized by neutralizing cesium hydroxide with

selenic acid. This is a direct neutralization reaction that produces the salt and water.
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Reaction: 2CsOH + H₂SeO₄ → Cs₂SeO₄ + 2H₂O

Formation of Double Salts
Cesium selenate is known to form double salts with other metal selenates. For instance, it can

react with cerium(III) selenate in an aqueous solution to form the double salt

CsCe(SeO₄)₂·4H₂O upon evaporation and crystallization.[5]

Safety and Handling
A specific, comprehensive Safety Data Sheet (SDS) for cesium selenate (Cs₂SeO₄) is not

readily available in public databases. Therefore, the safety and handling precautions must be

inferred from the known hazards of its constituent elements, cesium and selenium, and related

compounds.

General Hazards:

Cesium Compounds: Cesium salts are generally considered to be of low to moderate toxicity.

However, due to the chemical similarity between cesium and potassium, cesium ions can

interfere with biological processes where potassium plays a crucial role.[9] High doses of

cesium compounds can lead to adverse health effects.

Selenium Compounds: The toxicity of selenium compounds is well-documented and is highly

dependent on the dose and chemical form.[10] Both deficiency and excess of selenium can

lead to pathological manifestations.[10] Selenate, the anion in cesium selenate, is one of

the inorganic forms of selenium.

Exposure Limits (as Selenium):

TLV (ACGIH): 0.2 mg/m³[1]

PEL (OSHA): 0.2 mg/m³[1]

IDLH (NIOSH): 1 mg/m³[1]

Table 2: Recommended Handling and Storage Procedures for Cesium Selenate (Inferred)
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Aspect Recommendation

Personal Protective Equipment (PPE)
Wear appropriate protective clothing, including

gloves and safety glasses.

Handling
Handle in a well-ventilated area to minimize dust

inhalation. Avoid contact with skin and eyes.

Storage
Store in a tightly sealed container in a cool, dry

place.

First Aid (Eyes)
Immediately flush with plenty of water for at

least 15 minutes. Seek medical attention.

First Aid (Skin)
Wash with soap and water. Remove

contaminated clothing.

First Aid (Ingestion)
Rinse mouth and drink plenty of water. Seek

immediate medical attention.

First Aid (Inhalation)
Move to fresh air. If breathing is difficult, seek

medical attention.

Biological Significance and Potential Signaling
Pathways
There is currently no direct scientific literature detailing the specific biological effects or the role

of cesium selenate in cellular signaling pathways. However, by examining the biological

activities of the cesium and selenate ions individually, potential effects can be postulated.

Biological Role of Cesium
Cesium has no known biological role.[11] Due to its chemical similarity to potassium, it can

interfere with potassium-dependent cellular processes.[12]

Biological Role of Selenate
Selenate is an inorganic form of selenium, an essential trace element for humans and animals.

[13] Selenium exerts its biological functions primarily through its incorporation into

selenoproteins, which are involved in a variety of crucial cellular processes.[14]
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Potential Involvement in Signaling Pathways (based on Selenate/Selenium research):

While no studies directly link cesium selenate to signaling pathways, research on other

selenium compounds, particularly selenite, suggests that selenium can modulate cellular

signaling. It is plausible that the selenate ion, once metabolized, could influence similar

pathways.

Redox Signaling: Selenium is a key component of antioxidant enzymes like glutathione

peroxidases and thioredoxin reductases.[14] These enzymes play a critical role in

maintaining cellular redox homeostasis, which is intricately linked to various signaling

cascades.

Calcium Signaling: Studies have shown that selenium supplementation can affect calcium

signaling in human endothelial cells, suggesting a role for selenoproteins in regulating

intracellular calcium levels.

Apoptosis and Cell Cycle Control: Some selenium compounds have been shown to induce

apoptosis (programmed cell death) and affect cell cycle progression in cancer cells. This is

often linked to the generation of reactive oxygen species (ROS) and modulation of signaling

pathways such as the AKT/mTOR pathway.

Logical Relationship of Selenate Metabolism and Potential Cellular Effects

Cesium Selenate (Cs₂SeO₄) Selenate (SeO₄²⁻)Dissociation Cellular Uptake Metabolic Reduction SelenoproteinsIncorporation Redox Homeostasis Modulation of Signaling Pathways Biological Effects

Click to download full resolution via product page

Caption: Metabolic pathway of selenate and its potential cellular effects.

Experimental Applications
Detailed experimental protocols involving cesium selenate are scarce in the available

literature. Its primary use appears to be in specialized areas of materials science and

crystallography.
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Crystallography: Cesium selenate has been used in the synthesis of double salts, such as

CsCe(SeO₄)₂·4H₂O, for crystallographic studies.[5] The study of its own crystal structure has

also been a subject of research.

Experimental Workflow for Double Salt Synthesis and Crystallization
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Caption: Workflow for the synthesis and analysis of double salts.

Conclusion
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Cesium selenate is a well-characterized inorganic compound from a chemical and physical

standpoint. However, there is a significant lack of data regarding its specific biological effects

and its direct role in cellular signaling pathways. The safety profile of cesium selenate must be

cautiously inferred from data on related cesium and selenium compounds. Future research is

needed to elucidate the potential biological activities of cesium selenate and to explore its

applications in drug development and other scientific fields. This guide serves as a foundational

resource, summarizing the current state of knowledge and highlighting areas where further

investigation is required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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